Cas no 2649059-41-4 (Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl-)

• Product Name: Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl-
• CAS No: 2649059-41-4
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• CID: 6001113
• PubChem ID: 137942592
• Update Time: 2025-06-11

Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl-
• 2649059-41-4
• 2-(chloromethyl)-5,5-dimethyl-4,5-dihydro-1,3-oxazole
• EN300-6479412

• Inchi： 1S/C6H10ClNO/c1-6(2)4-8-5(3-7)9-6/h3-4H2,1-2H3
• InChI Key： JUKYAXMWEWSJOB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CN=C1CCl

Computed Properties

• Exact Mass: 147.0450916g/mol
• Monoisotopic Mass: 147.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 159.7±23.0 °C(Predicted)
• pka: 4.30±0.70(Predicted)

Additional information on Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl-

Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl and Its Significance in Modern Chemical Biology: A Comprehensive Overview

The compound with the CAS number 2649059-41-4, identified as Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The oxazole core, a five-membered aromatic ring containing oxygen and nitrogen atoms, is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The specific substitution pattern in this compound, particularly the presence of a chloromethyl group at the 2-position and a dimethyl substitution at the 5-position of the dihydropyrimidine ring, imparts distinct reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The oxazole ring system is particularly noteworthy because it can be incorporated into molecules that exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The 2-(chloromethyl) moiety is particularly interesting as it serves as a versatile handle for further functionalization through nucleophilic addition reactions. This reactivity allows chemists to easily attach various pharmacophores or linkers, enabling the synthesis of complex drug candidates with tailored biological profiles.

One of the most compelling aspects of Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl is its potential as a building block for small-molecule drugs. The dihydropyrimidine core provides a rigid framework that can be optimized to enhance binding affinity to biological targets. For instance, modifications at the 4 and 5 positions can influence electronic properties and steric interactions, which are critical for receptor binding. Recent studies have demonstrated that oxazole derivatives can modulate enzyme activity and receptor function by selectively interacting with key residues within the binding pocket. This has opened up new avenues for designing molecules that can interfere with disease pathways at a molecular level.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug discovery. Among these, oxazoles have emerged as particularly promising scaffolds due to their structural versatility and biological activity. The chloromethyl group in Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl is particularly noteworthy because it enables facile derivatization through reactions such as nucleophilic substitution or cross-coupling reactions. These transformations allow for the introduction of diverse functional groups that can enhance pharmacokinetic properties or improve target specificity.

Recent advances in synthetic methodologies have further enhanced the utility of this compound. For example, transition-metal-catalyzed reactions have enabled efficient construction of complex oxazole derivatives with high regioselectivity. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. The ability to rapidly synthesize and modify Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl derivatives has accelerated the discovery process in drug development pipelines.

In addition to its synthetic appeal, this compound has shown promise in preclinical studies as an intermediate for developing novel therapeutics. Researchers have explored its potential in various disease models, including cancer and infectious diseases. The ability of oxazole derivatives to engage with biological targets such as kinases and proteases has been particularly well-documented. For instance, certain analogs of this compound have demonstrated inhibitory activity against enzymes involved in tumor proliferation and survival pathways.

The dimethyl substitution at the 5-position of the dihydropyrimidine ring adds another layer of complexity to its biological profile. This structural feature can influence solubility, metabolic stability, and overall bioavailability—key factors that determine a drug's efficacy and safety profile. By carefully tuning this substituent pattern, chemists can optimize properties such as blood-brain barrier penetration or cellular uptake.

The growing interest in Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl is also reflected in the increasing number of patents filed for its use as an intermediate or lead compound. Pharmaceutical companies are actively investigating its potential for developing next-generation drugs that address unmet medical needs. The compound's unique combination of structural features makes it an attractive candidate for further exploration in both academic research laboratories and industrial settings.

Looking ahead, the future prospects for this compound appear promising as new synthetic strategies continue to emerge. Advances in computational chemistry and artificial intelligence are expected to play a significant role in accelerating drug discovery by predicting novel derivatives with enhanced biological activity. Additionally, interdisciplinary collaborations between chemists and biologists will be crucial for translating laboratory findings into clinical applications.

In conclusion,Oxazole, 2-(chloromethyl)-4,5-dihydro-5,5-dimethyl (CAS no: 2649059-41-4) represents a significant advancement in chemical biology with far-reaching implications for pharmaceutical research and drug development. Its unique structural features offer unparalleled opportunities for designing molecules with tailored biological activities—a key requirement for developing effective therapeutics against various diseases.